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Compound of Interest

Compound Name: Evobrutinib

Cat. No.: B607390 Get Quote

Evobrutinib is an orally active, potent, and highly selective Bruton's tyrosine kinase (BTK)

inhibitor intended for research in autoimmune diseases.[1] Due to its chemical nature,

adherence to strict safety protocols is imperative to ensure the well-being of laboratory

personnel and to prevent environmental contamination. This guide provides comprehensive,

step-by-step instructions for the safe handling, storage, and disposal of Evobrutinib.

Hazard Identification
Evobrutinib is classified with the following hazards according to the Globally Harmonized

System (GHS):

Skin Irritation (Category 2, H315): Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2A, H319): Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3, H335): May cause

respiratory irritation.[2][3]

It is crucial to avoid inhalation of dust or aerosols, as well as contact with skin and eyes.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Evobrutinib to

minimize exposure risk.
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields.[2]

To prevent eye contact and

serious irritation.

Hand Protection Protective gloves (e.g., nitrile).
To prevent skin contact and

irritation.[2]

Body Protection
Impervious clothing or lab coat.

[2]

To protect skin from accidental

spills.

Respiratory Protection Suitable respirator.[2]
To prevent respiratory tract

irritation from dust or aerosols.

Experimental Protocols: Step-by-Step Handling and
Disposal Plan
Engineering Controls:

Always handle Evobrutinib in a well-ventilated area, preferably within a chemical fume

hood.[2]

Ensure that a safety shower and an eye wash station are readily accessible.[2]

Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area by covering surfaces with absorbent, disposable material.

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Evobrutinib within a

chemical fume hood to contain any dust. Avoid the formation of dust and aerosols.[2]

Solution Preparation: When preparing solutions, add the solvent to the solid Evobrutinib
slowly to prevent splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[2] Decontaminate all work surfaces.
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Storage:

Store Evobrutinib in a tightly sealed receptacle.[3]

For long-term storage (up to 6 months), keep at -80°C. For short-term storage (up to 1

month), -20°C is suitable.[1]

Disposal Plan:

Waste Segregation: All materials contaminated with Evobrutinib, including gloves,

disposable lab coats, and absorbent paper, must be collected in a designated, sealed

hazardous waste container.

Disposal: Excess and expired Evobrutinib, as well as contaminated materials, should be

disposed of through a licensed hazardous material disposal company.[4] The product may be

incinerated in a furnace equipped with an afterburner and a scrubber.[4]

Regulations: Ensure that all federal, state, and local regulations for hazardous waste

disposal are strictly followed.[4]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the eyelids. Seek prompt medical attention.[2][4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water and soap.[2][4] A physician should be consulted.[2]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

respiratory support and seek medical help.[2][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a physician or Poison Control Center immediately.

[4]
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Evobrutinib Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Evobrutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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